Cas no 6051-41-8 (4-Formylbenzamide)
4-Formylbenzamide (CAS 619-66-9) is a versatile aromatic aldehyde derivative with the molecular formula C8H7NO2. This compound features both a formyl (–CHO) and an amide (–CONH2) functional group on a benzene ring, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its dual functionality allows for selective modifications, enabling applications in the preparation of heterocycles, Schiff bases, and other fine chemicals. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in reactions. Its well-defined structure and reactivity profile make it particularly useful in medicinal chemistry for the development of bioactive molecules and advanced materials.
4-Formylbenzamide structure
Product Name:4-Formylbenzamide
CAS No:6051-41-8
MF:C8H7NO2
MW:149.146682024002
MDL:MFCD11099396
CID:519331
PubChem ID:11744790
Update Time:2025-05-26
4-Formylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Formylbenzamide
- Benzamide, 4-formyl-
- 4-ACETAMINOBENZALDEHYDE
- 4-carbamoylbenzaldehyde
- 4-carboxamidobenzaldehyde
- 4-formyl-benzamide
- 4-formylbenzamide(SALTDATA: FREE)
- Benzamide, 4-formyl- (9CI)
- benzaMide-4-carboxaldehyde
- para-amidobenzaldehyde
- CS-0197313
- Z316909626
- EN300-30810
- FT-0649650
- MFCD11099396
- AKOS005174989
- SY084003
- BS-13468
- E76099
- Benzamide,4-formyl-
- QWDCXCRLPNMJIH-UHFFFAOYSA-N
- 6051-41-8
- 4-Formylbenzamid
- SCHEMBL317442
- DB-397019
- ALBB-015033
-
- MDL: MFCD11099396
- Inchi: 1S/C8H7NO2/c9-8(11)7-3-1-6(5-10)2-4-7/h1-5H,(H2,9,11)
- InChI Key: QWDCXCRLPNMJIH-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C=O)=CC=1)N
Computed Properties
- Exact Mass: 163.06337
- Monoisotopic Mass: 149.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- Density: 1.2021 (rough estimate)
- Melting Point: 155.5°C
- Boiling Point: 290.25°C (rough estimate)
- Refractive Index: 1.5300 (estimate)
- PSA: 46.17
4-Formylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B414938-50mg |
4-formylbenzamide |
6051-41-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B414938-100mg |
4-formylbenzamide |
6051-41-8 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B414938-500mg |
4-formylbenzamide |
6051-41-8 | 500mg |
$ 230.00 | 2022-06-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UD219-200mg |
4-Formylbenzamide |
6051-41-8 | 96% | 200mg |
423.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UD219-1g |
4-Formylbenzamide |
6051-41-8 | 96% | 1g |
1352.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UD219-50mg |
4-Formylbenzamide |
6051-41-8 | 96% | 50mg |
175.0CNY | 2021-07-14 | |
| Apollo Scientific | OR939349-100mg |
4-Formylbenzamide |
6051-41-8 | 95% | 100mg |
£45.00 | 2025-02-20 | |
| Apollo Scientific | OR939349-250mg |
4-Formylbenzamide |
6051-41-8 | 95% | 250mg |
£76.00 | 2025-02-20 | |
| Apollo Scientific | OR939349-500mg |
4-Formylbenzamide |
6051-41-8 | 95% | 500mg |
£360.00 | 2024-05-25 | |
| 1PlusChem | 1P00ELBR-1g |
4-ACETAMINOBENZALDEHYDE |
6051-41-8 | 96% | 1g |
$95.00 | 2025-02-27 |
4-Formylbenzamide Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:6051-41-8)4-Formylbenzamide
Order Number:A1088713
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:33
Price ($):361.0
Email:sales@amadischem.com
4-Formylbenzamide Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6051-41-8)4-Formylbenzamide
Purity:99%
Quantity:5g
Price ($):361.0